Cas no 105-40-8 (N-Methylurethan)

N-Methylurethan (methyl carbamate) is a white crystalline solid with the chemical formula C₂H₅NO₂. It is primarily used as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. The compound exhibits good solubility in water and polar organic solvents, facilitating its use in various reaction conditions. Its stability under moderate temperatures and compatibility with a range of reagents make it a versatile building block in carbamate and urea derivative syntheses. N-Methylurethan is also employed in polymer research and as a protecting group in peptide chemistry. Proper handling is advised due to potential respiratory and skin irritation.
N-Methylurethan structure
N-Methylurethan structure
Product Name:N-Methylurethan
CAS No:105-40-8
MF:C4H9NO2
MW:103.119761228561
MDL:MFCD00041924
CID:152775
PubChem ID:87572512
Update Time:2025-05-20

N-Methylurethan Chemical and Physical Properties

Names and Identifiers

    • N-METHYLURETHANE
    • Carbamic acid, methyl-, ethyl ester
    • Ethylester kyseliny methylkarbaminove
    • ethylmethylaminoformate
    • EthylN-methylcarbama+e
    • methyl-carbamicaciethylester
    • Methylurethae
    • Ethyl N-Methylcarbamate
    • Carbamic acid,N-methyl-, ethyl ester
    • ETHYL METHYLCARBAMATE
    • N-Methylcarbamic Acid Ethyl Ester
    • METHYLURETHAN
    • N-Methylurethan
    • N-Methyl uretan
    • ethyl methylcarate
    • Ethyl-N-methylcarbamate
    • Methylcarbamic acid, ethyl ester
    • N-Methyl urethan
    • Methylurethane (VAN)
    • N-Methylcarbamic acid, ethyl ester
    • METHYL-CARBAMIC ACID ETHYL ESTER
    • CH3NHCOOC2H5
    • 1W34GCF5CS
    • Ethylester kyseliny methylkarbam
    • NSC-8836
    • MFCD00041924
    • FT-0652560
    • methyl-urethane
    • NCI60_041953
    • CS-0187425
    • CCRIS 2510
    • BRN 1743375
    • CHEMBL1232511
    • Q27093818
    • 4-04-00-00200 (Beilstein Handbook Reference)
    • DTXSID2031746
    • NSC8836
    • WLN: 2OVM1
    • NSC 8836
    • ethyl(methyl)carbamate
    • M0456
    • 105-40-8
    • AMY3767
    • D91332
    • methylcarbamic acid ethyl ester
    • HSDB 5367
    • AI3-09519
    • Carbamic acid, N-methyl-, ethyl ester
    • DB02856
    • SCHEMBL42229
    • UNII-1W34GCF5CS
    • ETHYL N-METHYLCARBAMATE [HSDB]
    • NS00023372
    • Ethylester kyseliny methylkarbaminove [Czech]
    • N-methyl-carbamic acid ethyl ester
    • EINECS 203-295-6
    • AKOS006221441
    • NMethylurethane
    • DTXCID0011746
    • EthylNmethylcarbamate
    • methyl urethane
    • ETHYL METHYLAMINOFORMATE
    • Carbamic acid, methyl, ethyl ester
    • ethyl-n-methyl carbamate
    • NMethyl urethan
    • NMethylurethan
    • NMethylcarbamic acid ethyl ester
    • MDL: MFCD00041924
    • Inchi: 1S/C4H9NO2/c1-3-7-4(6)5-2/h3H2,1-2H3,(H,5,6)
    • InChI Key: SURZCVYFPAXNGN-UHFFFAOYSA-N
    • SMILES: O(C(NC)=O)CC
    • BRN: 1743375

Computed Properties

  • Exact Mass: 103.06300
  • Monoisotopic Mass: 103.063329
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 62.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 38.3
  • Surface Charge: 0
  • Tautomer Count: 2

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 1.01
  • Melting Point: Not available
  • Boiling Point: 170°C(lit.)
  • Flash Point: 61 °C
  • Refractive Index: 1.418-1.42
  • PSA: 38.33000
  • LogP: 0.75320
  • Solubility: Soluble in water, alcohol
  • Vapor Pressure: 1.4±0.3 mmHg at 25°C

N-Methylurethan Security Information

  • Prompt:warning
  • Signal Word:warning
  • Hazard Statement: H227
  • Warning Statement: P210-P280-P370+P378-P403+P235-P501
  • Hazard Category Code: 40
  • Safety Instruction: 36/37
  • RTECS:FC2625000
  • Hazardous Material Identification: Xn
  • Risk Phrases:R40
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

N-Methylurethan Customs Data

  • HS CODE:2924199090
  • Customs Data:

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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N-Methylurethan Related Literature

Additional information on N-Methylurethan

N-Methylurethan (CAS No. 105-40-8): A Comprehensive Overview

N-Methylurethan (CAS No. 105-40-8) is a versatile compound with a wide range of applications in the chemical and pharmaceutical industries. This article provides a detailed overview of N-Methylurethan, including its chemical properties, synthesis methods, applications, and recent research developments.

Chemical Properties: N-Methylurethan is a colorless to slightly yellow liquid with a molecular formula of C3H7NO2. It has a molecular weight of 89.09 g/mol and a boiling point of approximately 166°C at 760 mmHg. The compound is soluble in water and many organic solvents, making it highly versatile for various applications. Its chemical structure consists of a urethane group (-NH-CO-O-) attached to a methyl group, which contributes to its unique reactivity and stability.

Synthesis Methods: N-Methylurethan can be synthesized through several routes, but the most common method involves the reaction of methylamine with ethyl chloroformate. This reaction proceeds via nucleophilic substitution, where the amine group attacks the carbonyl carbon, followed by the elimination of chloride ion to form the urethane linkage. The reaction is typically carried out in the presence of a base to facilitate the formation of the intermediate carbamate anion.

Applications: N-Methylurethan finds extensive use in various industries due to its unique properties. In the pharmaceutical industry, it serves as an intermediate in the synthesis of drugs and medicinal compounds. Its reactivity and functional groups make it an ideal starting material for the preparation of more complex molecules. Additionally, N-Methylurethan is used in the production of polyurethanes, which are widely employed in coatings, adhesives, and foams due to their excellent mechanical properties and durability.

In recent years, there has been growing interest in the use of N-Methylurethan in green chemistry applications. Researchers have explored its potential as a sustainable solvent and reagent in organic synthesis. For example, studies have shown that N-Methylurethan can be used as a solvent for catalytic reactions, offering improved yields and reduced environmental impact compared to traditional solvents.

Pharmaceutical Applications: One of the most significant applications of N-Methylurethan is in the pharmaceutical industry. It serves as an intermediate in the synthesis of various drugs, including analgesics, anticonvulsants, and anti-inflammatory agents. The compound's ability to form stable derivatives with other functional groups makes it valuable for drug design and development. Recent research has focused on optimizing synthetic pathways to improve yield and reduce costs, making N-Methylurethan-based drugs more accessible.

Toxicology and Safety: Understanding the toxicological profile of N-Methylurethan is crucial for its safe use in industrial and laboratory settings. Studies have shown that exposure to high concentrations of N-Methylurethan can cause irritation to the eyes and respiratory system. However, when handled properly with appropriate personal protective equipment (PPE), the risks can be minimized. Regulatory agencies such as OSHA provide guidelines for safe handling and storage to ensure worker safety.

Environmental Impact: The environmental impact of < strong >N-Methylurethan< / strong > is another important consideration. While it is not classified as a hazardous substance under current regulations, efforts are being made to develop more sustainable production methods that minimize waste and reduce environmental footprint. Green chemistry principles are increasingly being applied to optimize processes involving < strong >N-Methylurethan< / strong >, ensuring that its use aligns with environmental sustainability goals.

< strong >Recent Research Developments:< / strong > The scientific community continues to explore new applications and properties of< strong >N-Methylurethan< / strong >. Recent studies have investigated its potential as a precursor for novel materials with unique properties, such as conductive polymers and advanced composites. Additionally, researchers are examining its role in catalysis, particularly in asymmetric synthesis reactions where it can serve as a chiral auxiliary or ligand.

In conclusion,< strong >N-Methylurethan (CAS No. 105-40-8)< / strong > is a multifaceted compound with significant potential across various industries. Its chemical properties, synthesis methods, applications, and recent research developments highlight its importance in modern chemistry and pharmaceuticals. As research continues to advance,< strong >N-Methylurethan< / strong > is likely to play an even greater role in innovative technologies and sustainable practices.

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